Cas no 144037-39-8 (Benzoxazole, 5-chloro-2-(2-phenylethyl)-)
144037-39-8 structure
Product name:Benzoxazole, 5-chloro-2-(2-phenylethyl)-
Benzoxazole, 5-chloro-2-(2-phenylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoxazole, 5-chloro-2-(2-phenylethyl)-
- CHEMBL1972103
- 144037-39-8
- 5-chloro-2-phenethyl-1,3-benzoxazole
- 5-chloro-2-phenylethylbenzo[d]oxazole
- NSC-715268
- NCI60_039811
- NSC715268
- DTXCID90279127
- DTXSID20328016
-
- Inchi： InChI=1S/C15H12ClNO/c16-12-7-8-14-13(10-12)17-15(18-14)9-6-11-4-2-1-3-5-11/h1-5,7-8,10H,6,9H2
- InChI Key： AVBIFDFYSNAAHE-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 257.0607417Da
- Monoisotopic Mass: 257.0607417Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26Ų
- XLogP3: 4.6
Benzoxazole, 5-chloro-2-(2-phenylethyl)- Related Literature
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Youngjin Ham,Nathan J. Fritz,Gayea Hyun,Young Bum Lee,Jong Seok Nam,Il-Doo Kim Energy Environ. Sci., 2021,14, 5894-5902
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Tianshu Liu,Anand Jagota,Chung-Yuen Hui Soft Matter, 2017,13, 386-393
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Patrycja Nitoń,Andrzej Żywociński,Marcin Fiałkowski,Robert Hołyst Nanoscale, 2013,5, 9732-9738
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Nobuaki Matsumori,Michio Murata Nat. Prod. Rep., 2010,27, 1480-1492
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